Hexyl 4-[(diphenylacetyl)amino]benzoate

• Molecular Formula: C27H29NO3
• Molecular Weight: 415.5g/mol
• IUPAC Name: hexyl 4-[(2,2-diphenylacetyl)amino]benzoate
• InChI: InChI=1S/C27H29NO3/c1-2-3-4-11-20-31-27(30)23-16-18-24(19-17-23)28-26(29)25(21-12-7-5-8-13-21)22-14-9-6-10-15-22/h5-10,12-19,25H,2-4,11,20H2,1H3,(H,28,29)
• InChI Key: DYWPABJLSITKFH-UHFFFAOYSA-N
• SMILES: CCCCCCOC(=O)C1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Description

Hexyl 4-[(diphenylacetyl)amino]benzoate is a synthetic benzoate ester derivative characterized by a hexyl ester group, a benzoate core, and a diphenylacetyl-substituted amino moiety at the para position. The diphenylacetyl group may enhance lipophilicity, influencing solubility and biological activity. This analysis focuses on comparisons with structurally analogous benzoate esters, leveraging available data from diverse sources.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key analogs include:

• Hexyl 2-[4-(Diethylamino)-2-Hydroxybenzoyl]Benzoate ()
• Benzyl Benzoate , Hexyl Benzoate , and Methyl Benzoate ()

Table 1: Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Odor Profile (if available)
Hexyl 4-[(diphenylacetyl)amino]benzoate	C₃₂H₃₁NO₃	477.6 (estimated)	Diphenylacetyl-amino, hexyl ester	Not reported
Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate	C₂₄H₃₁NO₄	397.51 ()	Diethylamino-hydroxybenzoyl, hexyl ester	Not reported
Benzyl benzoate	C₁₄H₁₂O₂	212.24	Benzyl ester	Light, balsamic, almond-like ()
Hexyl benzoate	C₁₃H₁₈O₂	206.28	Hexyl ester	Woody-green, piney, balsamic ()
Methyl benzoate	C₈H₈O₂	136.15	Methyl ester	Cananga-like ()

Functional Implications

• Lipophilicity and Solubility: The diphenylacetyl group in this compound likely increases hydrophobicity compared to analogs like Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate, which has a polar diethylamino-hydroxybenzoyl group . This difference may affect applications in drug delivery or pesticide formulations.
• Odor and Sensory Applications: Simpler esters like benzyl and hexyl benzoate are used in fragrances due to their pleasant odors (). The absence of odor data for the diphenylacetyl derivative suggests it may be tailored for non-sensory applications, such as stabilizers or bioactive agents.
• Stability and Solidification: Patent data () highlights solidification methods for Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate, indicating industrial relevance in formulation stability. Similar techniques may apply to this compound for enhancing shelf life.